Potassium dichromate sulfuric acid

• IUPAC Name: dipotassium;oxido-(oxido(dioxo)chromio)oxy-dioxochromium;sulfuric acid
• InChI: InChI=1S/2Cr.2K.H2O4S.7O/c;;;;1-5(2,3)4;;;;;;;/h;;;;(H2,1,2,3,4);;;;;;;/q;;2*+1;;;;;;;2*-1
• InChI Key: PTKRHFQQMJPPJN-UHFFFAOYSA-N
• Canonical SMILES: OS(=O)(=O)O.[O-][Cr](=O)(=O)O[Cr](=O)(=O)[O-].[K+].[K+]
• Molecular Formula: Cr2H2K2O11S
• Molecular Weight: 392.27 g/mol

Description

Potassium dichromate and sulfuric acid are commonly used together in various chemical processes. Potassium dichromate, a bright red-orange crystalline solid, is a powerful oxidizing agent. Sulfuric acid, a highly corrosive strong acid, is often used to acidify solutions of potassium dichromate, enhancing its oxidizing properties. This combination is widely used in organic chemistry, analytical chemistry, and industrial applications.

Scientific Research Applications

Chemistry

In chemistry, the combination of potassium dichromate and sulfuric acid is used as an oxidizing agent in various organic synthesis reactions. It is also used in analytical chemistry for the determination of chemical oxygen demand (COD) in water samples.

Biology and Medicine

In biology and medicine, potassium dichromate is used in histology for staining tissues. The oxidizing properties of the compound help in the preparation of samples for microscopic examination.

Industry

In industrial applications, potassium dichromate and sulfuric acid are used in the manufacturing of dyes, pigments, and other chemicals. They are also used in the cleaning and etching of glass and metal surfaces.

Preparation Methods

Synthetic Routes and Reaction Conditions

Potassium dichromate is typically prepared by reacting potassium chloride with sodium dichromate. The reaction is as follows:

$$\text{Na}_2\text{Cr}_2\text{O}_7 + 2\text{KCl} \rightarrow \text{K}_2\text{Cr}_2\text{O}_7 + 2\text{NaCl}$$Na2​Cr2​O7​+2KCl→K2​Cr2​O7​+2NaCl

Alternatively, it can be obtained from potassium chromate by roasting chromite ore with potassium hydroxide. The resulting potassium dichromate is then purified by recrystallization.

Sulfuric acid is produced industrially by the contact process, which involves the catalytic oxidation of sulfur dioxide to sulfur trioxide, followed by absorption in water:

$$\text{SO}_2 + \text{O}_2 \rightarrow \text{SO}_3$$SO2​+O2​→SO3​

$$\text{SO}_3 + \text{H}_2\text{O} \rightarrow \text{H}_2\text{SO}_4$$SO3​+H2​O→H2​SO4​

Industrial Production Methods

In industrial settings, potassium dichromate is produced by the reaction of potassium chloride with sodium dichromate, followed by purification through recrystallization. Sulfuric acid is produced in large quantities using the contact process, which is highly efficient and cost-effective.

Chemical Reactions Analysis

Types of Reactions

Potassium dichromate and sulfuric acid are involved in various types of chemical reactions, primarily oxidation reactions. When combined, they form a powerful oxidizing mixture that can oxidize a wide range of organic and inorganic compounds.

Common Reagents and Conditions

The combination of potassium dichromate and sulfuric acid is commonly used to oxidize primary and secondary alcohols to aldehydes, ketones, and carboxylic acids. The reaction conditions typically involve heating the mixture under reflux.

Major Products Formed

Primary Alcohols: Oxidized to aldehydes and further to carboxylic acids.

Secondary Alcohols: Oxidized to ketones.

Inorganic Compounds: Various oxidation states of chromium are formed, such as chromium trioxide.

Mechanism of Action

The mechanism by which potassium dichromate and sulfuric acid exert their effects involves the reduction of the dichromate ion to chromium (III) ion. The oxidation state of chromium changes from +6 to +3, releasing oxygen atoms that oxidize the target compound. The overall reaction can be represented as:

$$\text{Cr}_2\text{O}_7^{2-} + 14\text{H}^+ + 6\text{e}^- \rightarrow 2\text{Cr}^{3+} + 7\text{H}_2\text{O}$$Cr2​O72−​+14H++6e−→2Cr3++7H2​O

Comparison with Similar Compounds

Similar Compounds

Potassium Permanganate: Another strong oxidizing agent used in similar applications.

Sodium Dichromate: Similar to potassium dichromate but more commonly used in industrial applications.

Chromium Trioxide: A powerful oxidizing agent used in organic synthesis.

Uniqueness

Potassium dichromate is unique due to its stability and ease of handling compared to other oxidizing agents. It is less deliquescent than sodium dichromate, making it more suitable for laboratory use. Additionally, its bright red-orange color makes it easy to identify and work with.

Synthesis routes and methods

Procedure details

2 g of PVG were suspended in 100 ml of distilled water and a solution of 0.74 g of potassium dichromate (0.05 molar) and 7.5 ml of 2N H2SO4 in 50 ml of distilled water were added dropwise while stirring. The suspension was stirred for 15 minutes at room temperature, the reaction product was separated by centrifugation and washed with distilled water.